Cas no 2034612-20-7 (5-chloro-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)thiophene-2-carboxamide)

• Product Name: 5-chloro-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)thiophene-2-carboxamide
• CAS No: 2034612-20-7
• MF: C₁₄H₁₆ClN₃O₂S
• MW: 325.813740730286
• CID: 5898736
• PubChem ID: 121016989
• Update Time: 2025-10-30

5-chloro-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[1-(oxan-2-ylmethyl)pyrazol-4-yl]thiophene-2-carboxamide
• F6448-0265
• AKOS026688367
• 2034612-20-7
• 5-chloro-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)thiophene-2-carboxamide
• 5-chloro-N-{1-[(oxan-2-yl)methyl]-1H-pyrazol-4-yl}thiophene-2-carboxamide

• Inchi： 1S/C14H16ClN3O2S/c15-13-5-4-12(21-13)14(19)17-10-7-16-18(8-10)9-11-3-1-2-6-20-11/h4-5,7-8,11H,1-3,6,9H2,(H,17,19)
• InChI Key： VVCQDZDUBZZTSV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NC2C=NN(C=2)CC2CCCCO2)=O)S1

Computed Properties

• Exact Mass: 325.0651756g/mol
• Monoisotopic Mass: 325.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.4Ų

Additional information on 5-chloro-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)thiophene-2-carboxamide

5-Chloro-N-(1-((Tetrahydro-2H-Pyran-2-Yl)Methyl)-1H-Pyrazol-4-Yl)Thiophene-2-Carboxamide: A Comprehensive Overview

5-Chloro-N-(1-((Tetrahydro-2H-Pyran-2-Yl)Methyl)-1H-Pyrazol-4-Yl)Thiophene-2-Carboxamide (CAS No. 2034612-20-7) is a complex organic compound with a diverse range of applications in the pharmaceutical and chemical industries. This compound has garnered significant attention due to its unique structural properties and potential biological activities. In this article, we will delve into the structural features, synthesis methods, pharmacological properties, and recent advancements in research related to this compound.

The molecular structure of 5-chloro-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)thiophene-2-carboxamide is characterized by a thiophene ring, a pyrazole ring, and a tetrahydropyran moiety. The thiophene ring, which is a five-membered aromatic heterocycle containing sulfur, plays a crucial role in determining the compound's electronic properties and reactivity. The pyrazole ring, another five-membered aromatic heterocycle with two adjacent nitrogen atoms, contributes to the compound's ability to form hydrogen bonds and participate in various biochemical interactions. The tetrahydropyran group, a six-membered cyclic ether, adds rigidity and stability to the molecule while also enhancing its solubility in organic solvents.

Recent studies have highlighted the importance of 5-chloro-N-(1-((tetrahydro-2H-pyran-2-y l)methyl)-1H-pyrazol -4 -yl )thiophene - ̃carboxamide in drug discovery efforts. Researchers have focused on its potential as a lead compound for developing new therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The compound's ability to modulate key cellular pathways and its selectivity for specific molecular targets make it an attractive candidate for further investigation.

One of the most promising areas of research involving this compound is its role as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Studies have shown that 5-chloro-N-(1 - ((tetrahydro - ̃pyran - ̃methyl ) - pyrazole derivative) can inhibit the activity of certain kinases, potentially leading to novel treatments for cancer and other conditions.

In addition to its pharmacological applications, 5-chloro-N-(1 - ((tetrahydro - ̃pyran - ̃methyl ) - pyrazole derivative) has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers are investigating how the compound's structure can be optimized to enhance its performance in these applications.

The synthesis of 5-chloro-N-(1 - ((tetrahydro - ̃pyran - ̃methyl ) - pyrazole derivative) involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the thiophene ring through cyclization reactions, the construction of the pyrazole ring via condensation reactions, and the introduction of the tetrahydropyran group through etherification processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an environmental perspective, understanding the fate and behavior of 5-chloro-N-(1 - ((tetrahydro - ̃pyran - ̃methyl ) - pyrazole derivative) in natural systems is essential for assessing its potential impact on ecosystems. Studies have shown that the compound undergoes biodegradation under certain conditions, but further research is needed to evaluate its long-term persistence and toxicity to aquatic organisms.

In conclusion, 5-chloro-N-(1 - ((tetrahydro - ̃pyran - ̃methyl ) - pyrazole derivative) (CAS No. 2034612–20–7) is a versatile compound with significant potential in pharmaceuticals, materials science, and other fields. Its unique structural features and diverse functional groups make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.